(E)-7-Nitro-7-decen-1-ol
Description
(E)-7-Nitro-7-decen-1-ol is a nitroalkene derivative characterized by a ten-carbon chain with a hydroxyl group at position 1 and a nitro group at position 7, connected via a trans (E)-configured double bond. This structural motif confers unique physicochemical properties, including polarity due to the nitro and hydroxyl groups, as well as reactivity stemming from the conjugated nitroalkene system.
Properties
CAS No. |
138668-16-3 |
|---|---|
Molecular Formula |
C10H19NO3 |
Molecular Weight |
201.26 g/mol |
IUPAC Name |
(E)-7-nitrodec-7-en-1-ol |
InChI |
InChI=1S/C10H19NO3/c1-2-7-10(11(13)14)8-5-3-4-6-9-12/h7,12H,2-6,8-9H2,1H3/b10-7+ |
InChI Key |
UWNFUXZRPSLANA-JXMROGBWSA-N |
SMILES |
CCC=C(CCCCCCO)[N+](=O)[O-] |
Isomeric SMILES |
CC/C=C(\CCCCCCO)/[N+](=O)[O-] |
Canonical SMILES |
CCC=C(CCCCCCO)[N+](=O)[O-] |
Synonyms |
(E)-7-Nitro-7-decen-1-ol |
Origin of Product |
United States |
Comparison with Similar Compounds
Limitations of Available Evidence
Key gaps include:
- Lack of synthetic protocols or yield data for (E)-7-Nitro-7-decen-1-ol.
- Absence of bioactivity or thermodynamic data (e.g., logP, melting point).
Recommendations for Further Research
Stereoselective Synthesis : Optimize E/Z selectivity using chiral catalysts or microwave-assisted methods.
Comparative Computational Studies : Perform DFT calculations to compare (E)-7-Nitro-7-decen-1-ol’s electronic structure with analogs in –4.
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